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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247

Audience: Researchers, scientists, and drug development professionals.

Introduction

AUTACA4 is a novel mitochondria-targeting Autophagy-Targeting Chimera (AUTAC). It is a cell-
permeable molecule designed to induce the selective degradation of damaged or fragmented
mitochondria through the process of mitophagy.[1][2] Comprising a p-fluorobenzyl guanine tag
linked to a ligand for the translocator protein (TSPO) on the outer mitochondrial membrane,
AUTACA effectively delivers a "kick-start" signal for mitophagy.[3] This process is mediated by
the induction of K63-linked polyubiquitination on the mitochondrial surface, a key step in
marking mitochondria for autophagic clearance.[4] Notably, this mechanism is independent of
the well-known PINK1/Parkin pathway. By promoting the removal of dysfunctional
mitochondria, AUTAC4 can help restore cellular homeostasis, including mitochondrial
membrane potential and ATP production, while suppressing apoptotic pathways.

These application notes provide detailed protocols for utilizing AUTAC4 in cell culture to study
and induce mitophagy, as well as to assess its effects on mitochondrial health and cell viability.

Mechanism of Action

The mechanism of AUTAC4-induced mitophagy involves a series of orchestrated molecular
events, initiating with the targeting of mitochondria and culminating in their degradation by
lysosomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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